Cas no 1072145-24-4 (4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester)

• Product Name: 4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester
• CAS No: 1072145-24-4
• MF: C₁₃H₁₆BClN₂O₂
• MW: 278.542342185974
• MDL: MFCD09965897
• CID: 1027532
• PubChem ID: 329771997
• Update Time: 2025-10-11

4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
• 4-Chloro-1H-Pyrrolo[2,3-B]Pyridine-5-boronic acid pinacol ester
• 4-Chloro-5-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-yl)-1H-Pyrrolo[2,3-b]Pyridin
• 4-Chloro-7-azaindole-5-boronic acid pinacol ester
• 4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester

• MDL： MFCD09965897
• Inchi： 1S/C13H16BClN2O2/c1-12(2)13(3,4)19-14(18-12)9-7-17-11-8(10(9)15)5-6-16-11/h5-7H,1-4H3,(H,16,17)
• InChI Key： RCMMVCSRQVWSEX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CNC=2N=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 278.09900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 47.14000
• LogP: 2.51550

4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4-Chloro-1h-pyrrolo2,3-bpyridine-5-boronic acid pinacol ester

Introduction to 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester (CAS No. 1072145-24-4)

4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester, identified by its CAS number 1072145-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This boronic acid derivative is particularly valued for its role as a key intermediate in the synthesis of various biologically active molecules, including potential therapeutic agents. The compound’s unique structural features, comprising a fused pyrrole and pyridine ring system with a chloro and boronic acid pinacol ester substituent, make it a versatile building block for drug discovery initiatives.

The significance of this compound lies in its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Specifically, the boronic acid pinacol ester moiety facilitates Suzuki-Miyaura coupling reactions, enabling the formation of carbon-carbon bonds with remarkable precision. This capability is crucial for constructing complex molecular architectures that mimic natural products or designed heterocycles with high pharmacological relevance.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for medicinal applications. Among these, pyrrolo[2,3-b]pyridine derivatives have emerged as privileged scaffolds due to their broad spectrum of biological activities. For instance, several analogs of this scaffold have demonstrated promise as kinase inhibitors, anticancer agents, and antimicrobial compounds. The introduction of a chloro substituent at the 4-position enhances electrophilic reactivity, further expanding the synthetic possibilities for medicinal chemists.

The boronic acid pinacol ester functionality in 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester is particularly noteworthy because it provides stability under ambient conditions while remaining reactive in transition-metal-catalyzed coupling reactions. This balance between stability and reactivity makes it an ideal choice for multi-step syntheses involving sensitive intermediates. Moreover, the pinacol ester group minimizes unwanted side reactions such as polymerization or decomposition, ensuring high yields and purity in final products.

Current research trends indicate that this compound is being explored in the development of next-generation therapeutics targeting complex diseases. For example, studies have shown that derivatives of 4-Chloro-1H-pyrrolo[2,3-b]pyridine can modulate signaling pathways associated with inflammation and cancer progression. The boronic acid moiety allows for further derivatization via Suzuki couplings with aryl halides or alkynes, enabling the introduction of diverse pharmacophores. Such modifications are critical for optimizing drug-like properties such as solubility, bioavailability, and target specificity.

The pharmaceutical industry has increasingly adopted flow chemistry techniques to streamline the synthesis of complex molecules like 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester. These methods offer advantages such as improved scalability, reduced solvent consumption, and enhanced reproducibility. By integrating boronic acid derivatives into continuous flow systems, researchers can achieve higher throughput and better control over reaction conditions, which is essential for industrial applications.

From a computational chemistry perspective, density functional theory (DFT) studies have been employed to elucidate the electronic structure and reactivity patterns of this compound. Such investigations provide insights into how structural modifications influence biological activity, guiding rational drug design efforts. For instance, theoretical modeling has revealed that the electron-withdrawing nature of the chloro group enhances interactions with biological targets by modulating charge distribution within the molecule.

The synthesis of 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester typically involves multi-step procedures starting from commercially available precursors such as pyrrole or pyridine derivatives. Key steps include functional group transformations like halogenation and borylation followed by protection with a pinacol ester group to stabilize the boronic acid functionality. Advances in catalytic systems have enabled more efficient routes to these intermediates while minimizing waste generation—a critical consideration in sustainable chemistry practices.

In academic circles, this compound has been utilized as a model system to investigate novel synthetic methodologies and mechanistic pathways. Researchers have reported innovative approaches for its preparation using transition-metal-free borylation techniques or alternative coupling strategies that bypass traditional palladium catalysts. These developments not only expand synthetic options but also contribute to greener chemical processes by reducing reliance on hazardous reagents.

The commercial availability of 4-Chloro-1H-pyrrolo[2,3-b]pyridine-5-boronic acid pinacol ester has accelerated its adoption in drug discovery programs worldwide. Suppliers specializing in fine chemicals now offer high-purity batches tailored for research applications under strict quality control protocols. This accessibility ensures that academic laboratories and pharmaceutical companies can efficiently incorporate this intermediate into their synthetic pipelines without compromising on material integrity.

Looking ahead,4-Chloro-1H-pyrrolo[2,3-b]pyridine derivatives, including those featuring a boronic acid pinacol ester group,are poised to play an increasingly pivotal role in next-generation therapeutics. Ongoing studies are exploring their potential as inhibitors of protein-protein interactions or as modulators of epigenetic enzymes—a promising frontier in precision medicine. As our understanding of molecular recognition evolves,this class of compounds will continue to inspire innovation across multiple disciplines within life sciences research.